Cas no 2169623-89-4 (4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine)

4-Methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine is a structurally unique heterocyclic compound featuring a piperidine core substituted with a methyl group and a 1,2,3-triazole moiety. This combination enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both amine and triazole functional groups offers versatile reactivity for further derivatization, enabling applications in drug discovery and ligand design. Its rigid, nitrogen-rich framework may contribute to improved binding affinity in target interactions. The compound's stability and synthetic accessibility make it a valuable building block for researchers exploring novel biologically active compounds.

4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine structure

2169623-89-4 structure

Product Name:4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine

CAS No:2169623-89-4

MF:C₉H₁₇N₅

MW:195.264780759811

CID:5841019

PubChem ID:165480518

Update Time:2025-06-08

4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

- 4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine
- 2169623-89-4
- EN300-1478200
- Inchi： 1S/C9H17N5/c1-6-3-8(11-4-7(6)10)9-5-12-13-14(9)2/h5-8,11H,3-4,10H2,1-2H3
- InChI Key： NYUGANLNWWYGOJ-UHFFFAOYSA-N
- SMILES： N1CC(C(C)CC1C1=CN=NN1C)N

Computed Properties

Exact Mass: 195.14839556g/mol
Monoisotopic Mass: 195.14839556g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 68.8Å²

4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1478200-0.05g	4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine	2169623-89-4	0.05g	$1056.0	2023-06-06
Enamine	EN300-1478200-0.1g	4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine	2169623-89-4	0.1g	$1106.0	2023-06-06
Enamine	EN300-1478200-0.25g	4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine	2169623-89-4	0.25g	$1156.0	2023-06-06
Enamine	EN300-1478200-0.5g	4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine	2169623-89-4	0.5g	$1207.0	2023-06-06
Enamine	EN300-1478200-1.0g	4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine	2169623-89-4	1g	$1256.0	2023-06-06
Enamine	EN300-1478200-2.5g	4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine	2169623-89-4	2.5g	$2464.0	2023-06-06
Enamine	EN300-1478200-5.0g	4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine	2169623-89-4	5g	$3645.0	2023-06-06
Enamine	EN300-1478200-10.0g	4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine	2169623-89-4	10g	$5405.0	2023-06-06
Enamine	EN300-1478200-50mg	4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine	2169623-89-4	50mg	$1056.0	2023-09-28
Enamine	EN300-1478200-100mg	4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine	2169623-89-4	100mg	$1106.0	2023-09-28

4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Excitonic and vibrational coherence in artificial photosynthetic systems studied by negative-time ultrafast laser spectroscopy

Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
3. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
4. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
5. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller

Additional information on 4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine

Research Brief on 4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine (CAS: 2169623-89-4)

The compound 4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine (CAS: 2169623-89-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine, which combines a piperidine scaffold with a 1,2,3-triazole moiety. This hybrid structure is believed to contribute to its selective binding affinity for specific biological targets, particularly in the central nervous system (CNS). Researchers have explored its potential as a modulator of neurotransmitter receptors, with preliminary data suggesting activity at serotonin and dopamine receptors.

The synthesis of 4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine has been optimized in recent publications, with improvements in yield and purity. A key advancement involves the use of click chemistry for the efficient incorporation of the triazole ring, followed by selective functionalization of the piperidine core. These synthetic routes have enabled the production of gram-scale quantities for further biological evaluation.

In vitro studies have demonstrated promising pharmacological properties of this compound. Notably, it exhibits good blood-brain barrier permeability in predictive models, along with favorable metabolic stability in liver microsome assays. These characteristics make it an attractive candidate for CNS-targeted drug development. Recent patent filings indicate growing commercial interest in this molecule and its derivatives.

While the exact mechanism of action remains under investigation, molecular docking studies suggest that 4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine may interact with allosteric sites on certain G protein-coupled receptors. This could explain its observed effects in animal models of neurological disorders. Current research is focused on elucidating its structure-activity relationships through systematic modification of both the piperidine and triazole components.

The safety profile of this compound appears favorable in preliminary toxicology studies, with no significant cytotoxicity observed at therapeutic concentrations. However, comprehensive in vivo safety assessments are still ongoing. Researchers are particularly interested in its potential applications for mood disorders and cognitive enhancement, based on its unique receptor interaction profile.

Future research directions include the development of radiolabeled versions for PET imaging studies and the exploration of prodrug strategies to optimize its pharmacokinetic properties. The growing body of research on 4-methyl-6-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-3-amine positions it as a promising scaffold for the development of novel neuroactive compounds with potential applications across multiple therapeutic areas.